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Compound of Interest

Compound Name: Fasiglifam

Cat. No.: B1672068 Get Quote

Fasiglifam (also known as TAK-875) is an investigational drug that was discontinued due to

concerns about liver toxicity.[1] As a research compound, particularly one with known toxicity,

its disposal must be handled with care to ensure personnel safety and environmental

protection. The following procedures are based on established guidelines for the disposal of

investigational products and hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling
Before disposal, researchers handling Fasiglifam should wear appropriate personal protective

equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. All

handling should occur in a well-ventilated area or a chemical fume hood. In case of a spill, the

area should be secured, and cleanup should proceed according to the institution's hazardous

material spill response protocol.

Core Disposal Protocol: Investigational Drugs
The disposal of investigational products like Fasiglifam is stringent and follows a regulated

pathway. The primary options are returning the material to the sponsor or arranging for its

destruction by a licensed facility. Under no circumstances should Fasiglifam be disposed of in

standard trash or poured down the drain.

The step-by-step operational plan for disposal is as follows:
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Consult Institutional Guidelines: The first step is to consult your institution's Environmental

Health and Safety (EHS) department. They will provide specific procedures and resources

that are compliant with local, state, and federal regulations, such as the Resource

Conservation and Recovery Act (RCRA) in the United States.[2][3]

Contact the Study Sponsor: For unused or expired intact containers of Fasiglifam, the

primary procedure is often to return the product to the study sponsor or manufacturer.[2][4][5]

The sponsor is typically responsible for providing the necessary shipping materials and

covering the associated costs.[2][4]

Segregate and Label Waste: If return to the sponsor is not possible, Fasiglifam must be

segregated as chemical or pharmaceutical waste.[6]

Use a dedicated, leak-proof, and clearly labeled waste container.

The label must include the chemical name ("Fasiglifam / TAK-875"), hazard information

(e.g., "Toxic," "Caution: Investigational Drug"), and the accumulation start date.[6][7]

Containers must be kept securely closed except when adding waste.[7]

Arrange for Professional Disposal: The segregated waste must be collected by your

institution's EHS department or a licensed hazardous waste disposal vendor.[3][8][9] These

services ensure that the compound is transported to a permitted facility for final destruction,

which is typically high-temperature incineration.[3][8]

Document Everything: Maintain meticulous records of the disposal process. This

documentation should include the drug name, quantity, lot number, date of disposal, and the

names of the personnel involved.[2][8] This is a critical component of good laboratory

practice and regulatory compliance.

Summary of Disposal Practices
The following table summarizes the essential do's and don'ts for the proper disposal of

Fasiglifam.
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Do Don't

Consult your institution's EHS department first. Do not pour Fasiglifam down the sink or drain.

Wear appropriate PPE during handling and

disposal.

Do not dispose of Fasiglifam in the regular

trash.

Return unused product to the sponsor whenever

possible.[2][4]

Do not mix with other waste streams unless

directed by EHS.

Segregate waste into clearly labeled, sealed

containers.[6][7]

Do not use unlabeled or inappropriate

containers for waste.

Use a licensed hazardous waste disposal

service.[8][9]

Do not transport chemical waste in a private

vehicle.[9]

Maintain detailed records of all disposal

activities.[2][8]

Do not leave waste containers open or in

unsecured areas.[7]

Disposal Workflow
The logical workflow for making decisions regarding the disposal of Fasiglifam is illustrated

below. This process ensures that all safety and regulatory requirements are met in a sequential

manner.
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Phase 1: Initial Assessment

Phase 2: Segregation & Collection

Phase 3: Final Disposition
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for Incineration
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Caption: Decision workflow for the proper disposal of Fasiglifam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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